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Compound of Interest

Compound Name: 1-(Benzyloxy)-2-nitrobenzene

Cat. No.: B016606 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(Benzyloxy)-2-nitrobenzene

This guide provides comprehensive safety data, handling protocols, and emergency

procedures for 1-(Benzyloxy)-2-nitrobenzene (CAS No. 4560-41-2). Designed for

researchers, scientists, and drug development professionals, this document moves beyond a

standard Safety Data Sheet (SDS) to offer a deeper understanding of the causality behind

safety recommendations, ensuring a self-validating system of laboratory practice. The insights

provided are synthesized from established safety protocols for nitroaromatic compounds and

specific data on related molecules.

Chemical Identity and Core Properties
1-(Benzyloxy)-2-nitrobenzene is an organic compound featuring a nitro group and a

benzyloxy group on a benzene ring.[1] Its structure informs its reactivity and potential hazards.

The electron-withdrawing nature of the nitro group is a key determinant of its chemical behavior

and toxicological profile.[1][2]

Table 1: Physicochemical Properties of 1-(Benzyloxy)-2-nitrobenzene and Related

Compounds
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Property Value Source

IUPAC Name
1-nitro-2-

(phenylmethoxy)benzene
[3]

Synonyms
Benzyl o-Nitrophenyl Ether, 2-

Benzyloxynitrobenzene
[1]

CAS Number 4560-41-2 [1]

Molecular Formula C₁₃H₁₁NO₃ [1]

Molecular Weight 229.23 g/mol [1]

Appearance
Yellow to orange crystalline

solid
[1]

Melting Point

60 - 63 °C (for related isomer

1-(Benzyloxy)-2-methyl-3-

nitrobenzene)

[4][5]

Solubility

Enhanced solubility in organic

solvents due to the benzyloxy

group

[1]

Hazard Identification and Toxicological Insights
As a member of the nitroaromatic compound family, 1-(Benzyloxy)-2-nitrobenzene presents

several significant hazards that must be managed with stringent controls.[6] The toxicity of

these compounds is well-documented, with potential for mutagenicity and ready absorption

through the skin.[2][6]

Acute Toxicity: While specific data for this compound is limited, related nitroaromatics are

classified as harmful if swallowed.[7]

Skin and Eye Irritation: Direct contact is likely to cause skin and serious eye irritation.[3][7][8]

Prolonged contact should be avoided, and any contamination should be washed off

immediately.[8][9]

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.[7]
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Systemic Effects: A primary concern with nitroaromatic compounds is their ability to be

absorbed systemically, including through the skin.[6][10] This can lead to effects on the

blood, such as methemoglobinemia. For the parent compound, nitrobenzene, prolonged or

repeated exposure is known to cause organ damage.[11]

Thermal Instability: Nitro compounds can be sensitive to heat and shock, potentially leading

to exothermic decomposition.[1][6] While this compound is not as hazardous as polynitrated

aromatics like TNT, this potential must be respected, especially during heating.[6]

While a specific GHS classification for 1-(Benzyloxy)-2-nitrobenzene is not universally

established, based on data for analogous compounds, a cautious classification would include:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System

Hierarchy of Controls for Safe Handling
Effective management of 1-(Benzyloxy)-2-nitrobenzene requires a multi-layered approach to

safety, prioritizing engineering controls and robust protocols over sole reliance on Personal

Protective Equipment (PPE). This "Hierarchy of Controls" is a fundamental principle of

laboratory safety.
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Hierarchy of Controls for 1-(Benzyloxy)-2-nitrobenzene

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent)

Most Effective

Engineering Controls
(Chemical Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls.

Exposure Controls and Personal Protection
Engineering controls are the primary barrier against exposure. Administrative controls and PPE

serve as crucial secondary and tertiary layers of defense.

Engineering Controls: Always handle 1-(Benzyloxy)-2-nitrobenzene inside a certified

chemical fume hood to control airborne concentrations.[9][12] The facility should be

equipped with an eyewash station and a safety shower.[9][13]
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Administrative Controls: Limit unnecessary personal contact with the substance.[14] Ensure

all containers are clearly labeled with the chemical name and associated hazards.[6] Do not

eat, drink, or smoke in handling areas.[7][14]

Table 2: Required Personal Protective Equipment (PPE)

PPE Category Item Specifications & Rationale

Hand Protection Nitrile Gloves

Wear chemical-resistant,

impervious gloves (e.g., nitrile).

Inspect gloves before use and

use proper removal technique

to avoid skin contact.[14][15]

Double gloving is

recommended for potent

compounds.

Eye/Face Protection Safety Goggles

Use ANSI Z87.1-compliant

(US) or EN 166 (EU) approved

safety goggles to protect

against splashes.[15]

Skin & Body Protection Laboratory Coat

A long-sleeved, solid-front lab

coat is mandatory to protect

skin and personal clothing.[4]

[9]

Respiratory Protection N95 Respirator (or higher)

If handling the solid outside of

a fume hood or if dust

generation is unavoidable, a

NIOSH-approved N95 (US) or

type P1 (EN143) dust mask

should be used.[14] For

significant aerosol generation,

a higher level of respiratory

protection may be necessary.

Step-by-Step Emergency Procedures
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Rapid and correct response during an emergency is critical to minimizing harm.

First-Aid Measures
General Advice: First-aiders must protect themselves. If you are exposed or feel unwell, seek

immediate medical attention and show the medical professional this safety guide or the

product's SDS.[9][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4] Remove contact lenses if present and easy to do.[14] Continue rinsing and

seek immediate medical attention.[9]

Skin Contact: Take off immediately all contaminated clothing. Flush skin and hair with

running water and soap for at least 15 minutes.[4][14] Seek medical attention if irritation

develops or persists.[14]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If

breathing is difficult or stops, provide artificial respiration.[12] Call a physician immediately.

Ingestion: Rinse mouth with water.[4] Immediately give a glass of water.[14] Do NOT induce

vomiting.[7] Call a Poison Center or doctor immediately.[11]

Fire-Fighting Protocol
This material is not considered a significant fire risk but may burn.[14]

Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding area.[14]

Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide are generally

appropriate.[16]

Specific Hazards: During a fire, irritating and toxic gases, including nitrogen oxides (NOx)

and carbon oxides, may be generated.[9][15] Containers may rupture if heated.

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[4][16] Do not approach containers suspected to be hot.[14] If safe,

remove containers from the path of the fire and cool them with a water spray from a

protected location.[14]
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Accidental Release Measures
A structured response is essential to safely manage spills.

Cleanup Procedure

Spill Detected

Evacuate immediate area
Move upwind

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains/waterways

Minor Spill (Solid):
Sweep or vacuum up carefully.

Avoid generating dust.

If Minor

Major Spill:
Alert Fire Brigade/Safety Office.

Cover with inert absorbent material.

If Major

Collect waste in a clean, dry,
sealable, labeled container

Decontaminate spill area

Dispose of waste according to
institutional/local regulations

Incident Reported & Area Safe
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Caption: Spill Response Workflow.

Detailed Spill Protocol:

Evacuate and Secure: Clear the area of all personnel and move upwind.[14] Ensure

adequate ventilation.

Control and Contain: Wear appropriate PPE as detailed in Table 2. Prevent further leakage

or spillage if safe to do so. Prevent the substance from entering drains, sewers, or water

courses.[14][16]

Cleanup:

For Minor Spills (Solid): Clean up spills immediately.[14] Use dry cleanup procedures and

avoid generating dust.[14] Carefully sweep or shovel up the material.[14] Using a vacuum

with a HEPA filter is also an option.[14]

For Major Spills: Alert your institution's safety office or the local fire brigade, informing

them of the location and nature of the hazard.[14]

Collection and Disposal: Place the spilled material and any contaminated absorbent into a

clean, dry, sealable, and properly labeled container for disposal.[14][16]

Decontamination: Thoroughly clean the spill area. Wash all personal protective equipment

and launder contaminated clothing separately before reuse.[14]

Stability, Reactivity, and Storage
Understanding the chemical stability of 1-(Benzyloxy)-2-nitrobenzene is key to its safe

storage.

Reactivity: Stable under normal conditions.[4]

Conditions to Avoid: Avoid exposure to high temperatures, direct sunlight, heat, sparks, and

open flames.[6][11] Avoid dust formation.[4]
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Incompatible Materials: Keep segregated from strong oxidizing agents, strong acids, and

strong bases to prevent dangerous reactions.[4][6]

Hazardous Decomposition Products: Thermal decomposition can produce hazardous gases

such as carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[15]

Storage Protocol:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6]

Store separately from incompatible materials.[6]

For sensitive compounds or long-term storage, consider storing under an inert atmosphere

(e.g., nitrogen).[6]

Disposal Considerations
All waste material and contaminated packaging must be treated as hazardous waste.

Disposal Method: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations.[10] Do not allow the product to enter

drains or waterways.[9]

Contaminated Packaging: Ensure the product is disposed of by licensed waste carriers.

Some outer packaging may be recyclable if not contaminated.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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